2-N-(3-Aminopropyl)-amino-5-bromopyridine
Overview
Description
2-N-(3-Aminopropyl)-amino-5-bromopyridine is a compound that is not directly mentioned in the provided papers. However, the papers discuss related compounds and their synthesis, which can provide insights into the potential characteristics and applications of this compound. For instance, amino-functionalized bipyridines are known to be valuable in the synthesis of chelating ligands .
Synthesis Analysis
The synthesis of related compounds involves the use of α-bromoketones and 2-aminopyridines. In one study, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized from these starting materials under different conditions . The synthesis of amino-functionalized 2,2'-bipyridines was achieved through the coupling of substituted 2-chloro- and 2-bromopyridine building blocks with diamino-functionalized compounds . These methods could potentially be adapted for the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been studied using quantum mechanical methods. For example, the molecular structure, electronic, and vibrational characteristics of 2-Amino-3-bromo-5-nitropyridine were investigated using Density Functional Theory (DFT) calculations . These studies provide a foundation for understanding the molecular structure of this compound.
Chemical Reactions Analysis
The chemical reactions involving related compounds are diverse. The synthesis of N-(pyridin-2-yl)amides, for instance, involves C–C bond cleavage promoted by iodine and tert-butyl hydroperoxide (TBHP) . The formation of 3-bromoimidazopyridines occurs via a one-pot tandem cyclization/bromination process . These reactions highlight the reactivity of bromopyridine derivatives, which is relevant to the chemical behavior of this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds structurally related to this compound have been characterized. For instance, the vibrational frequencies and molecular equilibrium geometry of 2-Amino-3-bromo-5-nitropyridine were obtained through DFT calculations and compared with experimental spectral data . The study of these properties is crucial for predicting the behavior of this compound in various environments and applications.
Scientific Research Applications
Protonation and Hydrogen Bonding : The compound's structure involves protonation at the pyridine N atom, with significant hydrogen bonding interactions. This characteristic is crucial for its application in crystallography and material science studies (Hemamalini & Fun, 2010).
Electrocatalytic Carboxylation : 2-amino-5-bromopyridine has been utilized in the electrochemical conversion to 6-aminonicotinic acid, demonstrating its potential in organic synthesis and green chemistry applications (Feng, Huang, Liu, & Wang, 2010).
Catalyzed Amination : This compound is used in selective amination reactions catalyzed by palladium complexes, highlighting its role in the synthesis of aminopyridines, a class of compounds significant in pharmaceuticals and agrochemicals (Ji, Li, & Bunnelle, 2003).
Synthesis of Amino-Functionalized Compounds : It serves as a precursor in synthesizing amino-functionalized bipyridines, which are key building blocks in creating complex chelating ligands (Hapke, Staats, Wallmann, & Lützen, 2007).
Polymer Synthesis : The compound is instrumental in synthesizing regioregulated poly(aminopyridine)s, showcasing its utility in polymer chemistry and materials science (Kuwabara, Mori, Teratani, Akita, & Kanbara, 2009).
Electrocatalytic Synthesis : Its role in the electrocatalytic synthesis of 6-aminonicotinic acid at silver cathodes underlines its significance in electrochemistry and synthetic methodologies (Gennaro, Sánchez-Sánchez, Isse, & Montiel, 2004).
Vibrational Spectroscopy Studies : The compound has been studied using density functional methods to understand its molecular structure and vibrational spectra, indicating its importance in spectroscopic analysis and molecular characterization (Kandasamy & Velraj, 2012).
Future Directions
While specific future directions for “2-N-(3-Aminopropyl)-amino-5-bromopyridine” are not available, aminopropyl-functionalized compounds have potential applications in various fields, including chemistry, biology, pharmaceuticals, medicine, agriculture, and industry . For example, these compounds can be employed as plant growth biostimulants, drugs, optical, catalytic, sorption, and special polymeric materials, as well as modern high-tech devices .
properties
IUPAC Name |
N'-(5-bromopyridin-2-yl)propane-1,3-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12BrN3/c9-7-2-3-8(12-6-7)11-5-1-4-10/h2-3,6H,1,4-5,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJPNRBHTHRCYQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)NCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70444058 | |
Record name | 2-N-(3-Aminopropyl)-amino-5-bromopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70444058 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92993-40-3 | |
Record name | N1-(5-Bromo-2-pyridinyl)-1,3-propanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92993-40-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-N-(3-Aminopropyl)-amino-5-bromopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70444058 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 92993-40-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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